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Compound of Interest

Compound Name: Jmv 449

Cat. No.: B159794

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the proper storage,
handling, and reconstitution of lyophilized JMV 449 to ensure its stability and efficacy for
research applications.

Introduction to JIMV 449

JMV 449 is a potent and metabolically stable neurotensin receptor agonist peptide.[1][2] It is a
pseudopeptide analogue of neurotensin-(8-13) with a modified peptide bond, which confers
resistance to degradation.[3] Due to its stability and high affinity for neurotensin receptors, JMV
449 is a valuable tool in neuroscience research, particularly in studies related to pain,
temperature regulation, and neuroprotection.[1][3]

Chemical Properties of IMV 449:
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Property

Value

Molecular Weight

746.96 g/mol [1]

Molecular Formula

C38H66NSO7[1]

KKPYIL (with a reduced CH2NH bond between

Sequence Lys-1 and Lys-2)[1]

Appearance White lyophilized solid

Purity >95%(1]

Solubility Soluble to 0.80 mg/mL in water[1]
CAS Number 139026-66-7[1]

Storage of Lyophilized JMV 449

Proper storage of lyophilized JMV 449 is critical to maintain its integrity and biological activity

over time. The primary factors affecting the stability of lyophilized peptides are temperature,

moisture, and light.[2][4][5][6]

Recommended Storage Conditions

The optimal storage conditions for lyophilized JMV 449 are summarized below:

Condition

Short-Term Storage (up to Long-Term Storage (>6
6 months) months)

Temperature

-20°C[1][2][41[7] -20°C or -80°C[4][8][9]

Environment

] o Tightly sealed vial, purged with
Tightly sealed vial in a ) .
] inert gas (argon or nitrogen),
desiccator to protect from

. and stored in a desiccator.[4]
moisture.[1][10]

[8](9]

Light

Protected from light (e.g., in an
amber vial or stored in the Protected from light.[1][2]
dark).[1][2]
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Note: Avoid storing lyophilized peptides in frost-free freezers, as the temperature fluctuations
during defrost cycles can degrade the product.[7][9]

Factors Influencing Stability of Lyophilized Peptides

The following diagram illustrates the key environmental factors that can lead to the degradation
of lyophilized peptides.

Factors Leading to Lyophilized Peptide Degradation

Environmental Factors

Elevated Temperature Moisture/Humidity Light Exposure

Degradation Pathways

Hydrolysis Oxidation Photodegradation

Click to download full resolution via product page

Caption: Key factors that can compromise the stability of lyophilized peptides.

Experimental Protocols
Protocol for Handling and Weighing Lyophilized JMV
449

To prevent contamination and degradation, follow this protocol when handling and weighing the
lyophilized peptide:
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e Equilibrate to Room Temperature: Before opening the vial, allow it to warm to room
temperature in a desiccator for at least 20-30 minutes.[2][11] This prevents condensation of
atmospheric moisture onto the cold peptide, which can significantly reduce its stability.[2][11]

e Work in a Clean Environment: Handle the peptide in a clean, dry area.

» Weigh Quickly: Open the vial and quickly weigh the desired amount of peptide in a suitable
container. Minimize the time the vial is open to the atmosphere.

» Reseal Promptly: Tightly reseal the vial containing the remaining lyophilized peptide.

 Inert Gas Purge (for long-term storage): For optimal long-term stability, gently purge the vial
with an inert gas like argon or nitrogen before resealing.[4][8][9]

e Return to Storage: Immediately return the vial to the recommended storage conditions
(-20°C or -80°C).[1][4]

Protocol for Reconstitution of Lyophilized JMV 449

Reconstitution is the process of dissolving the lyophilized peptide in a suitable solvent.[12][13]

Centrifuge the Vial: Briefly centrifuge the vial to ensure that all the lyophilized powder is at
the bottom.[14][15]

e Select a Solvent: Based on the product datasheet, JMV 449 is soluble in water.[1] For
biological experiments, sterile, nuclease-free water or a sterile buffer (e.g., PBS) at a pH of
5-6 is recommended.[1][10]

e Add the Solvent: Using a sterile pipette, slowly add the calculated volume of the chosen
solvent to the vial.[13][15] Aim the solvent down the side of the vial to avoid disturbing the
peptide powder.

o Gentle Agitation: Gently swirl or vortex the vial to dissolve the peptide completely.[14] Avoid
vigorous shaking, which can cause aggregation or denaturation.[12][15] Allow the solution to
sit for 15-30 minutes to ensure complete dissolution.[12][15]

 Visual Inspection: The resulting solution should be clear and free of particulates.[12] If any
particulates are present, the solution can be filtered through a 0.2 um sterile filter.[1][10]
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The following workflow diagram outlines the reconstitution process:

>
:
(Equilibrate vial to room temperature)
:
(Briefly centrifuge viaD
:
(Add sterile solvent (e.g., Water))
:
(Gently mix to dissolve)
:
(Visually inspect for clarity)

Click to download full resolution via product page

Caption: Workflow for the reconstitution of lyophilized JMV 449.

Storage of Reconstituted JMV 449

The stability of peptides in solution is significantly lower than in their lyophilized form.[1][4][10]
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Storage Duration Recommended Temperature
Short-Term (1-2 weeks) 4°C[4]

Long-Term (up to 3-4 months) -20°C[4]

Extended Long-Term (up to 1 year) -80°C[4]

Best Practices for Storing Reconstituted JMV 449:

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly
recommended to aliquot the reconstituted solution into single-use volumes.[1][4][7][10]

 Sterility: Ensure that the solution and storage vials are sterile to prevent bacterial
degradation.[1][10]

e pH: For optimal stability in solution, maintain a pH between 5 and 7.[7]

By adhering to these storage and handling protocols, researchers can ensure the integrity and
biological activity of IMV 449, leading to more reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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